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Compound of Interest

Compound Name: su5614
Cat. No.: B1233369
Get Quote
\ J

For Researchers, Scientists, and Drug Development
Professionals

This document provides a detailed guide for the preparation, storage, and handling of stock
solutions for SU5614, a potent inhibitor of several receptor tyrosine kinases.

Introduction

SU5614 is a synthetic small molecule that acts as a competitive inhibitor of ATP binding to the
kinase domain of several growth factor receptors. It is widely used in cancer research and drug
development to study angiogenesis and cell proliferation. Primarily, SU5614 targets Vascular
Endothelial Growth Factor Receptor 2 (VEGFR-2), Platelet-Derived Growth Factor Receptor
(PDGFR), c-Kit, and FMS-like tyrosine kinase 3 (FLT3).[1][2][3] Its ability to inhibit these
pathways makes it a valuable tool for investigating cellular processes such as proliferation,
migration, and survival.

SU5614 Properties

A summary of the key quantitative data for SU5614 is presented in the table below for easy
reference.
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Property Value Source
Molecular Weight 272.73 g/mol [1]
Appearance Orange-red solid

Purity >95% (HPLC)

Primary Solvent Dimethyl sulfoxide (DMSO) [11[3]
Solubility in DMSO 10 mg/mL (36.66 mM) [1][4]
Storage of Powder -20°C for up to 3 years [1112]

) -20°C for up to 2 months or
Storage of Stock Solution [1]
-80°C for up to 1 year

Experimental Protocol: Preparation of SU5614 Stock
Solution

This protocol outlines the steps for preparing a 10 mM stock solution of SU5614 in DMSO.
Materials:

e SU5614 powder

e Anhydrous or high-purity Dimethyl sulfoxide (DMSO)

« Sterile microcentrifuge tubes or cryovials

o Calibrated micropipettes and sterile tips

» \Vortex mixer

o Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

o Pre-weighing Preparation: Before opening, bring the vial of SU5614 powder to room
temperature to prevent condensation of moisture.
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Weighing: Accurately weigh the desired amount of SU5614 powder in a sterile
microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh out
2.73 mg of SU5614.

o Calculation: Mass (mg) = Desired Concentration (mM) x Volume (L) x Molecular Weight (
g/mol)

o Mass =10 mmol/L * 0.001 L * 272.73 g/mol = 2.73 mg

Solvent Addition: Add the calculated volume of DMSO to the tube containing the SU5614
powder. For a 10 mM solution with 2.73 mg of SU5614, add 1 mL of DMSO.

Dissolution: Close the tube tightly and vortex thoroughly until the SU5614 is completely
dissolved. Gentle warming (e.g., in a 37°C water bath) can aid in dissolution if necessary.[5]

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot
the stock solution into smaller, single-use volumes in sterile cryovials.[1]

Storage: Store the aliquots at -20°C for short-term storage (up to 2 months) or at -80°C for
long-term storage (up to 1 year).[1] When ready to use, thaw an aliquot at room temperature
and dilute it to the desired final concentration in your cell culture medium or experimental
buffer.

Visualization of Experimental Workflow and
Signaling Pathway

To facilitate understanding, the following diagrams illustrate the experimental workflow for
preparing the SU5614 stock solution and the signaling pathway it inhibits.
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Caption: Experimental workflow for preparing SU5614 stock solution.

© 2026 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1233369/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-su5614-stock-solution-preparation
https://www.benchchem.com/product/b1233369/docs?utm_src=pdf-body#application-notes-and-protocols-for-su5614-stock-solution-preparation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1233369?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Applicatiqn

Check Availability & Pricing

Cell Membrane

VEGFR-2 PDGFR

Phasphorylation Phosphorylation

Cytoplasm

Downstream Downstream
Signaling Signaling

Cell Proliferation, Cell Proliferation,
Angiogenesis, etc. Migration, etc.

Click to download full resolution via product page

Caption: SU5614 inhibition of VEGFR and PDGFR signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Application Notes and Protocols for SU5614 Stock
Solution Preparation]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1233369/docs#application-notes-and-protocols-for-
su5614-stock-solution-preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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